![molecular formula C26H24F5N5O3 B6168028 2,6-difluoro-4-[4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidin-1-yl]benzonitrile CAS No. 1831102-23-8](/img/no-structure.png)
2,6-difluoro-4-[4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidin-1-yl]benzonitrile
Overview
Description
2,6-difluoro-4-[4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidin-1-yl]benzonitrile is a useful research compound. Its molecular formula is C26H24F5N5O3 and its molecular weight is 549.5. The purity is usually 95.
BenchChem offers high-quality 2,6-difluoro-4-[4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidin-1-yl]benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-difluoro-4-[4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidin-1-yl]benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-difluoro-4-[4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidin-1-yl]benzonitrile involves the synthesis of several intermediate compounds that are subsequently used to form the final product.", "Starting Materials": [ "2,6-difluoro-4-nitrobenzonitrile", "4-(2-bromoethyl)-1-piperazineethanol", "4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidine", "sodium hydride", "potassium carbonate", "acetic acid", "ethanol", "diethyl ether", "dichloromethane", "triethylamine", "N,N-dimethylformamide", "N,N-diisopropylethylamine", "tetrahydrofuran", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "sodium sulfate", "magnesium sulfate", "silica gel" ], "Reaction": [ "Step 1: Synthesis of 2,6-difluoro-4-nitrobenzonitrile by nitration of 2,6-difluorobenzonitrile with nitric acid and sulfuric acid.", "Step 2: Reduction of 2,6-difluoro-4-nitrobenzonitrile to 2,6-difluoro-4-aminobenzonitrile using sodium borohydride in ethanol.", "Step 3: Synthesis of 4-(2-bromoethyl)-1-piperazineethanol by reaction of 1-piperazineethanol with 2-bromoethanol in the presence of potassium carbonate in acetic acid.", "Step 4: Synthesis of 4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidine by reaction of 4-(2-bromoethyl)-1-piperazineethanol with 4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidine in the presence of sodium hydride in N,N-dimethylformamide.", "Step 5: Synthesis of 2,6-difluoro-4-[4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidin-1-yl]benzonitrile by reaction of 2,6-difluoro-4-aminobenzonitrile with 4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidine in the presence of triethylamine and N,N-diisopropylethylamine in dichloromethane, followed by purification using silica gel column chromatography." ] } | |
CAS RN |
1831102-23-8 |
Product Name |
2,6-difluoro-4-[4-(2-oxo-2-{4-[5-(trifluoromethyl)-1,3-benzoxazol-2-yl]piperazin-1-yl}ethoxy)piperidin-1-yl]benzonitrile |
Molecular Formula |
C26H24F5N5O3 |
Molecular Weight |
549.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
